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Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Sodium Metaborate Octahydrate, including detailed personal protective equipment

(PPE) requirements, operational plans for handling and storage, and proper disposal

procedures.

Personal Protective Equipment (PPE)
When handling Sodium Metaborate Octahydrate, it is crucial to use appropriate personal

protective equipment to prevent exposure. This chemical is considered a hazardous substance

and can cause skin and eye irritation, and respiratory tract irritation. It is also suspected of

damaging fertility or the unborn child.[1][2]

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

[5]

Safety glasses with side shields are also recommended.[6]

Skin Protection:
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Wear appropriate protective gloves and clothing to prevent skin exposure.[3][4][7] Chemical-

resistant gloves, footwear, and protective clothing appropriate for the risk of exposure should

be worn.

Recommended attire includes overalls and a P.V.C. apron.[6]

Respiratory Protection:

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[3][4]

Local exhaust ventilation is required where solids are handled as powders or crystals.[6] If

adequate local exhaust is not available, respiratory protection should be considered.[6]

Exposure Control Limits
Adherence to occupational exposure limits is a critical aspect of safely handling Sodium
Metaborate Octahydrate. The following table summarizes the available exposure limits.

Organization Exposure Limit Type Value

ACGIH TWA 2 mg/m³ (Inhalable fraction)

ACGIH STEL 6 mg/m³ (Inhalable fraction)

Rio Tinto Internal OEL 1 mg B/m³

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; OEL: Occupational

Exposure Limit. Source:[3][8]

Operational and Disposal Plans
Handling and Storage:

Handle in accordance with good industrial hygiene and safety practice.[5][9]

Avoid contact with eyes, skin, and clothing.[9]

Avoid breathing dust.[4]
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Wash thoroughly after handling.[4]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

metals.[3][5]

Spill Management:

Minor Spills:

Use proper personal protective equipment.[4]

Sweep or vacuum up the material and place it into a suitable, labeled disposal container.

[4][7]

Avoid generating dusty conditions.[4]

Major Spills:

Alert emergency responders and inform them of the location and nature of the hazard.[6]

For large spills, flush the area with water and dike for later disposal. Prevent runoff from

entering drains, sewers, or streams.

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[6]

When discarded as waste, this product may not meet the definition of a RCRA hazardous

waste under 40 CFR 261.

Puncture containers to prevent re-use and bury at an authorized landfill.[6]

Emergency First Aid Procedures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[4] Get medical attention if irritation persists.[7]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation persists.[7]

Inhalation: Remove from exposure to fresh air immediately.[4] If not breathing, give artificial

respiration.[4][7] Get medical attention if symptoms occur.[7]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[2][7] Get medical

attention if symptoms occur.[2][7] For large amounts, maintain adequate kidney function and

force fluids.

Visual Workflow: Sodium Metaborate Octahydrate
Spill Response
The following diagram outlines the step-by-step procedure for responding to a spill of Sodium
Metaborate Octahydrate in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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